Cas no 1804896-68-1 (4,6-Difluoronicotinonitrile)

• Product Name: 4,6-Difluoronicotinonitrile
• CAS No: 1804896-68-1
• MF: C₆H₂F₂N₂
• MW: 140.090287685394
• MDL: MFCD27922864
• CID: 2949502
• PubChem ID: 71721240
• Update Time: 2025-09-28

4,6-Difluoronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-Difluoronicotinonitrile
• 4,6-difluoropyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 4,6-difluoro-
• FCH2496393
• AK138717
• AX8260320
• SY270007
• DB-137796
• SB52699
• EN300-2492691
• DS-6081
• AKOS022174376
• CS-0162917
• MFCD27922864
• C73453
• 1804896-68-1

• MDL： MFCD27922864
• Inchi： 1S/C6H2F2N2/c7-5-1-6(8)10-3-4(5)2-9/h1,3H
• InChI Key： WSUGGVITUAMXFC-UHFFFAOYSA-N
• SMILES： FC1C=C(N=CC=1C#N)F

Computed Properties

• Exact Mass: 140.01860440g/mol
• Monoisotopic Mass: 140.01860440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 4,6-Difluoronicotinonitrile

4,6-Difluoronicotinonitrile: A Comprehensive Overview

4,6-Difluoronicotinonitrile, with the CAS number 1804896-68-1, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of nicotinonitrile, characterized by the presence of two fluorine atoms at the 4 and 6 positions of the pyridine ring. The introduction of fluorine atoms significantly alters the electronic properties of the molecule, making it a valuable component in various applications.

The structure of 4,6-difluoronicotinonitrile consists of a pyridine ring with a nitrile group at position 2 and fluorine atoms at positions 4 and 6. This arrangement imparts unique electronic characteristics to the molecule, including increased electron-withdrawing effects due to the electronegativity of fluorine. These properties make it an attractive candidate for use in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 4,6-difluoronicotinonitrile in the development of new agrochemicals. Researchers have explored its role as a precursor for herbicides and insecticides, leveraging its ability to disrupt key biochemical pathways in target organisms. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit potent activity against several agricultural pests without adversely affecting non-target species.

In the pharmaceutical industry, 4,6-difluoronicotinonitrile has been investigated as a building block for drug candidates targeting various diseases. Its ability to modulate enzyme activity and interact with biological membranes makes it a promising lead compound for drug discovery. A 2023 paper reported that derivatives of this compound showed potential in inhibiting enzymes associated with neurodegenerative diseases such as Alzheimer's.

The synthesis of 4,6-difluoronicotinonitrile typically involves multi-step organic reactions. One common approach involves the fluorination of nicotinonitrile using electrophilic fluorination reagents under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes, reducing production costs and improving yields.

In addition to its application in pharmaceuticals and agrochemicals, 4,6-difluoronicotinonitrile has found use in materials science. Its electron-withdrawing properties make it suitable for incorporation into polymers and advanced materials for electronic applications. For example, researchers have explored its use as a dopant in organic semiconductors to enhance charge transport properties.

The environmental impact of 4,6-difluoronicotinonitrile and its derivatives is an area of growing concern. Studies are underway to assess their biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that while some derivatives exhibit high efficacy as agrochemicals, their persistence in the environment requires careful management to minimize ecological risks.

In conclusion, 4,6-difluoronicotinonitrile, with its unique chemical properties and versatile applications across multiple industries, remains a focal point for research and development. As new synthetic methods emerge and its biological effects are better understood, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.